9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 9-chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H18ClN3O2/c1-27-17-5-2-14(3-6-17)19-13-20-18-12-16(23)4-7-21(18)28-22(26(20)25-19)15-8-10-24-11-9-15/h2-12,20,22H,13H2,1H3
• InChI Key: XGDNAHHETPDYMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=CC=NC=C5
• Molecular Formula: C22H18ClN3O2
• Molecular Weight: 391.8 g/mol

Description

9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C22H18ClN3O2 and its molecular weight is 391.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

A study by Flefel et al. (2018) on the synthesis of novel pyridine and fused pyridine derivatives, including those structurally similar to 9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, revealed that these compounds have been subjected to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The results indicated moderate to good binding energies, suggesting potential biological activities. This research underscores the importance of such compounds in the development of new therapeutic agents through a combination of synthetic organic chemistry and computational biology approaches (Flefel et al., 2018).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant properties of newly synthesized pyridine derivatives, including structures akin to the compound , have been extensively studied. These compounds exhibit promising antimicrobial and antioxidant activities, making them potential candidates for pharmaceutical applications. The synthesis strategies and biological activities of these compounds highlight their versatility and potential utility in medicinal chemistry (Flefel et al., 2018).

Pharmacological Activities

The exploration of novel quinazolinone derivatives for antimicrobial activity, as well as the investigation into pyrazolo[5,1‐c][1,4]benzoxazines and related structures, has demonstrated significant pharmacological potential. These studies indicate that compounds structurally related to this compound may have utility in developing new therapeutic agents with antimicrobial properties (Habib et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit methionyl-trna synthetase (mrs), which is elevated in many cancers and parasitic diseases .

Mode of Action

It is suggested that similar compounds bind to mrs, leading to inhibitory activity towards cancer cells .

Biochemical Pathways

The inhibition of mrs can disrupt protein synthesis, which is a critical process in cell growth and division .

Result of Action

The inhibition of mrs can potentially lead to the suppression of cancer cell growth .